Cas no 947499-03-8 (8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline)

8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline structure

947499-03-8 structure

Product Name:8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline

CAS No:947499-03-8

MF:C₁₀H₁₂BrN

MW:226.112981796265

MDL:MFCD11865067

CID:797084

PubChem ID:53249910

Update Time:2024-03-06

8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
- 8-bromo-2-methyl-3,4-dihydro-1H-isoquinoline
- Isoquinoline, 8-bromo-1,2,3,4-tetrahydro-2-methyl-
- 8-Bromo-1,2,3,4-tetrahydro-2-methylisoquinoline (ACI)
- 8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline
- MDL： MFCD11865067
- Inchi： 1S/C10H12BrN/c1-12-6-5-8-3-2-4-10(11)9(8)7-12/h2-4H,5-7H2,1H3
- InChI Key： HEVSJNXWDZDGHL-UHFFFAOYSA-N
- SMILES： BrC1C2CN(CCC=2C=CC=1)C

Computed Properties

Exact Mass: 225.01531g/mol
Monoisotopic Mass: 225.01531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.5
Topological Polar Surface Area: 3.2Å²

8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0270-1g	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	96%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0270-5g	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	96%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0270-500mg	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	96%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0270-250mg	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	96%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0270-100mg	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	96%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0270-50mg	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	96%	50mg	1322.95CNY	2021-05-08
eNovation Chemicals LLC	Y1127352-100mg	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	95%	100mg	$340	2024-07-28
eNovation Chemicals LLC	Y1127352-250mg	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	95%	250mg	$455	2024-07-28
eNovation Chemicals LLC	Y1127352-500mg	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	95%	500mg	$665	2024-07-28
eNovation Chemicals LLC	Y1127352-1g	8-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline	947499-03-8	95%	1g	$1115	2024-07-28

8-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline Production Method

Production Method 1

14788-34-2

947499-03-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 0 °C; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9

Reference

: Preparation of sulfonylpyrrolopyridine derivatives for use in treatment of 5-HT6 receptor-mediated diseases

, World Intellectual Property Organization, , ,

Production Method 2

14788-34-2

947499-03-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 0 °C; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9

Reference

: Preparation of pyrrolidine-substituted azaindole compounds having 5-HT6 receptor affinity for treatment of CNS disorders

, World Intellectual Property Organization, , ,

Production Method 3

14788-34-2

947499-03-8

Reaction Conditions

1.1 Reagents: Hydrogen bromide Solvents: Water ; rt; rt → 0 °C
1.2 Reagents: Sodium nitrite ; rt → 0 °C; 30 min, 0 °C
1.3 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; rt → 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C; 2 h, rt

Reference

: Preparation of indole and indazole compounds having 5-HT6 receptor affinity

, World Intellectual Property Organization, , ,

Production Method 4

1159813-53-2

947499-03-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 5 min, 0 °C
1.2 0 °C; 2 h, 0 °C → rt

Reference

: Preparation of aromatic methylamine derivatives and its applications

, China, , ,

Production Method 5

947499-03-8

Reaction Conditions

Reference

: Preparation of sulfonylpyrrolopyridine derivatives for use in treatment of 5-HT6 receptor-mediated diseases

, United States, , ,

Production Method 6

947499-03-8

Reaction Conditions

Reference

: Preparation of pyrrolo[3,2-b]pyridine compounds as 5-HT6 receptor modulators for treatment of CNS disorders

, United States, , ,

Production Method 7

75416-51-2

947499-03-8

Reaction Conditions

1.1 Reagents: Formic acid Solvents: Water ; 2 - 3 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 11

Reference

: Enantioselective Allylation of Stereogenic Nitrogen Centers

Zaitseva, Snizhana; Prescimone, Alessandro ; Kohler, Valentin, Organic Letters, 2023, 25(10), 1649-1654

Production Method 8

14788-34-2

947499-03-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9

Reference

: Preparation of pyrrolo[3,2-b]pyridine compounds as 5-HT6 receptor modulators for treatment of CNS disorders

, World Intellectual Property Organization, , ,

Production Method 9

14788-34-2

947499-03-8

Reaction Conditions

Reference

: Preparation of acyclic compounds having 5-HT6 receptor affinity for disease treatment

, World Intellectual Property Organization, , ,

Production Method 10

14788-34-2

947499-03-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C; 30 min, 0 °C

Reference

: Preparation of pyrrolo[3,2-b]pyridine piperazine compounds with affinity for 5-HT6 receptors for treating CNS disorders, memory/cognitive impairment disorders, and GI disorders

, World Intellectual Property Organization, , ,

Production Method 11

14788-34-2

947499-03-8

Reaction Conditions

1.1 Reagents: Copper bromide (CuBr2) , Hydrogen bromide Solvents: Water ; 10 min, 0 °C
1.2 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; 0 °C; 30 min, 0 °C; 0 °C; 30 min, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9

Reference

: Preparation of 3-substituted pyrrolo[3,2-b]pyridines having 5-HT6 receptor affinity

, World Intellectual Property Organization, , ,

Production Method 12

14788-34-2

947499-03-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; rt → 0 °C; 30 min, 0 °C
1.2 Reagents: Hydrogen bromide Catalysts: Copper bromide (CuBr) Solvents: Water ; rt → 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C; 2 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9

Reference

: Preparation of piperazinylarylsulfonylindoles as serotonin 5-HT6 receptor modulators.

, World Intellectual Property Organization, , ,

Production Method 13

14788-34-2

947499-03-8

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrogen bromide Solvents: Water ; rt → 0 °C; 0 °C; 30 min, 0 °C
1.2 Reagents: Copper bromide (CuBr) , Hydrogen bromide Solvents: Water ; rt → 0 °C; 10 min, 0 °C; 0 °C; 30 min, 0 °C; 2 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 9

Reference

: Preparation of heterocyclic compounds having 5-HT6 receptor affinity for treating CNS, gastrointestinal, and polyglutamine-repeat disorders

, World Intellectual Property Organization, , ,

Production Method 14

947499-03-8

Reaction Conditions

Reference

: Preparation of acyclic compounds having 5-HT6 receptor affinity for disease treatment

, United States, , ,

Production Method 15

947499-03-8

Reaction Conditions

Reference

: Preparation of pyrrolidine-substituted azaindole compounds having 5-HT6 receptor affinity for treatment of CNS disorders

, United States, , ,

Production Method 16

947499-03-8

Reaction Conditions

Reference

: Preparation of pyrrolo[3,2-b]pyridine compounds with affinity for 5-HT6 receptors for treating CNS disorders, memory/cognitive impairment disorders, and GI disorders

, United States, , ,